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Compound of Interest

Compound Name:
2-Bromo-N-

(hydroxymethyl)acetamide

CAS No.: 71990-02-8

Cat. No.: B144429

Get Quote

Executive Summary & Hazard Logic
2-Bromo-N-(hydroxymethyl)acetamide (BHMA) presents a dual-hazard profile that

distinguishes it from standard organic waste. Unlike simple alkyl halides, BHMA contains a

hydroxymethyl group (

), which acts as a "masked" formaldehyde generator.[1][2]

The Core Directive: Do NOT attempt standard acid/base neutralization as a primary disposal

method.[1][2]

Risk: Exposure to basic conditions triggers the release of Formaldehyde (carcinogen) and

Bromide ions.[1][2]

Risk: Exposure to strong oxidizers can cause uncontrolled exothermic decomposition.[1][2]

Operational Standard: The only acceptable disposal route is High-Temperature Incineration via

a licensed hazardous waste vendor.[1][2] All laboratory protocols must focus on stabilization
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and segregation prior to vendor pickup.[1][2]

Physicochemical Properties & Hazard Matrix[2][3][4]
[5]
Understanding the chemical behavior is prerequisite to safe handling.[1][2]

Property Data Operational Implication

CAS Number 15433-79-1
Use for waste labeling and

inventory tracking.[1][2]

Structure

Contains both an alkylating

site (Br) and a formaldehyde

release site.[1][2]

Physical State Solid (Crystalline)
Dust generation is a primary

inhalation risk.[1][2]

Solubility Soluble in water, alcohols

Mobile in aqueous

environments; spills spread

quickly.[1][2]

Stability
Moisture Sensitive; Light

Sensitive

Store in amber glass; keep dry

to prevent hydrolysis.[1][2]

Reactivity Incompatible with Bases

CRITICAL: Contact with high

pH causes rapid

decomposition to

formaldehyde.[1][2]

Waste Code
D003 (Reactivity) /

Halogenated

Must be flagged as

Halogenated Organic Waste.

[1][2]

Pre-Disposal Segregation Strategy
Proper segregation is the single most effective safety control.[1][2] You must prevent BHMA

from entering waste streams that contain incompatible chemicals.[1][2]
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The "Never-Mix" List
Strong Bases (NaOH, KOH, Ammonia): Initiates base-catalyzed hydrolysis, releasing

formaldehyde gas and heat.[1][2]

Strong Oxidizers (Peroxides, Nitric Acid): Risk of fire or explosion.[1][2]

Reactive Metals (Aluminum, Magnesium): Potential for formation of organometallic

intermediates.[1][2]

Recommended Waste Stream[1]
Primary Stream:Halogenated Organic Waste.[1][2]

Container Type: High-Density Polyethylene (HDPE) or Amber Glass.[1][2] Avoid metal

containers due to potential corrosion from hydrolysis byproducts (HBr).[1][2]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Reagent (Pure Substance)
Applicable for: Expired shelf stock, excess weighed solids.[1][2]

PPE Requirement: Nitrile gloves (double gloved recommended), lab coat, safety goggles,

and N95/P100 particulate respirator (if outside a fume hood).[1][2]

Container Selection: Use a dedicated wide-mouth HDPE jar.

Transfer:

Perform all transfers inside a certified chemical fume hood.[1][2]

Do not generate dust.[1][2][3][4][5][6]

Labeling:

Apply a hazardous waste label immediately.[1][2]

Constituents: "2-Bromo-N-(hydroxymethyl)acetamide, 98%".[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02953~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:31:59~~N-Bromoacetamide~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13820~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2013:54:00~~N-(Hydroxymethyl
https://www.fishersci.com/store/msds?partNumber=AC159050500&productDescription=N-BROMOACETAMIDE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-n-methylacetamide-pd180727111560.html
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://www.benchchem.com/product/b144429/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-2-bromo-n-hydroxymethyl-acetamide-1-2
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Checkboxes: [x] Toxic [x] Corrosive [x] Halogenated.[1][2]

Storage: Seal tightly. Store in the "Halogenated Waste" satellite accumulation area until

vendor pickup.[1][2]

Scenario B: Disposal of Reaction Mixtures (Solutions)
Applicable for: Mother liquors, filtrates, or reaction solvents containing BHMA.[1][2]

Characterization: Determine the pH of the solution.

If Acidic/Neutral (pH < 7): Proceed to Step 2.

If Basic (pH > 8):STOP. Slowly adjust pH to neutral (pH 6-7) using dilute acetic acid or HCl

to prevent uncontrolled formaldehyde release during storage.[1][2] Do this in a fume hood.

Segregation: Pour into the Halogenated Solvent Waste carboy.

Note: Ensure the carboy does not contain strong bases from previous users.[1][2]

Rinsing: Triple rinse the original flask with a compatible solvent (e.g., Acetone or Ethanol).[1]

[2] Add rinsate to the same waste carboy.[1][2]

Log Entry: Record the approximate volume and concentration of BHMA on the waste log

sheet.

Visual Decision Logic (Workflow)
The following diagram illustrates the decision-making process for BHMA waste management.
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Waste Generation:
2-Bromo-N-(hydroxymethyl)acetamide

Determine Physical State

Solid Waste
(Pure/Residue)

Liquid Waste
(Solution)

Select Container:
HDPE or Amber Glass

Check pH

Adjust to pH 6-7
(Use Dilute Acid)

If pH > 8 (Basic)

If pH < 7 (Acidic/Neutral)

Labeling:
'Halogenated Organic'

'Toxic' + 'Corrosive'

Satellite Accumulation Area
(Segregate from Bases)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of BHMA waste.[1][2]
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Emergency Spill Response
In the event of a benchtop spill, immediate action prevents exposure to the lachrymatory (tear-

inducing) and corrosive effects.[1][2]

Evacuate & Ventilate: If the spill is >10g or outside a hood, evacuate the immediate area.[1]

[2]

PPE: Nitrile gloves, safety goggles, lab coat.[1][2]

Containment:

Solids: Cover with wet paper towels to prevent dust, then scoop into a waste bag.[1][2]

Liquids: Absorb with vermiculite or a commercial "Organic Spill Kit" pad.[1][2]

Decontamination:

Wipe the surface with a mild soap solution.[1][2]

Scientist's Note: Do NOT use bleach (Sodium Hypochlorite).[1][2] Bleach + Amides can

form unstable N-chloro compounds.[1][2]

Disposal: Place all cleanup materials into a sealed bag and label as hazardous waste (Solid,

Halogenated).

References
National Institutes of Health (NIH).PubChem Compound Summary: 2-Bromo-N-
(hydroxymethyl)acetamide.[1][2] Retrieved from [Link]

Indiana University EHS.Chemical Waste Management Guide: In-Lab Disposal Methods.

Retrieved from [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://www.benchchem.com/product/b144429/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-2-bromo-n-hydroxymethyl-acetamide-1-2
https://www.benchchem.com/product/b144429/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-2-bromo-n-hydroxymethyl-acetamide-1-2
https://pim-resources.coleparmer.com/sds/73825.pdf
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/
https://protect.iu.edu/
https://www.fishersci.com/store/msds?partNumber=AC291100250&countryCode=US&language=en
https://www.benchchem.com/product/b144429?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. fishersci.com [fishersci.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. fishersci.com [fishersci.com]

6. echemi.com [echemi.com]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of 2-Bromo-N-
(hydroxymethyl)acetamide[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144429/docs#operational-guide-safe-disposal-of-2-
bromo-n-hydroxymethyl-acetamide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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